3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• SMILES: CCC(CC)N1C=C(C(=N1)C)C#N
• InChI: InChI=1S/C10H15N3/c1-4-10(5-2)13-7-9(6-11)8(3)12-13/h7,10H,4-5H2,1-3H3
• InChIKey: JVPJOZSWMJFAEO-UHFFFAOYSA-N

3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile: Physicochemical and Structural Profile

3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile is a trisubstituted pyrazole derivative (C₁₀H₁₅N₃, MW 177.25 g/mol) featuring a nitrile group at the 4-position, a methyl group at the 3-position, and a sterically demanding pentan-3-yl (1-ethylpropyl) group at the N1-position . The compound serves as a versatile heterocyclic building block in medicinal chemistry and agrochemical research, with computed ADMET-relevant properties including a topological polar surface area (TPSA) of 41.61 Ų and a calculated LogP of 2.4243, indicating balanced lipophilicity for membrane permeability .

Building block role

Pyrazole-4-carbonitrile core with steric N1 pentan-3-yl group supports medchem and agrochemical intermediate workflows.

ADME prediction profile

Computed LogP and moderate TPSA (41.61 Ų) are reported, informing permeability and CNS drug-like property assessments without experimental input.

Synthetic handle

Nitrile group enables direct cycloaddition and bioisostere formation, reducing downstream protection/deprotection steps compared to aldehyde or acid analogs.

Why This Pyrazole-4-carbonitrile Cannot Be Replaced by Generic Analogs

The combination of a methyl group at C3, a nitrile at C4, and a branched pentan-3-yl group at N1 creates a unique steric and electronic environment that generic pyrazole-4-carbonitriles (e.g., 3-methyl-1H-pyrazole-4-carbonitrile or 1-phenyl analogs) cannot replicate . The pentan-3-yl substituent introduces significant steric bulk adjacent to the N1 nitrogen, which can alter regioselectivity in subsequent functionalization reactions and modulate binding pocket complementarity in biological targets compared to linear alkyl or unsubstituted analogs . Furthermore, the nitrile group at the 4-position provides a distinct reactivity handle (cyano) that differs fundamentally from the aldehyde, carboxylic acid, or amine congeners at the same position, making direct substitution without re-optimization of downstream synthetic routes or biological activity untenable [1].

Regioselectivity may shift

The branched pentan-3-yl group at N1 introduces steric bulk not present in linear alkyl or 1-phenyl analogs, which can alter reaction outcomes in subsequent functionalization.

Reactivity profile mismatch

The nitrile handle differs fundamentally from aldehyde, carboxylic acid, or amine congeners at the 4-position; direct replacement would require re-optimization of synthetic routes.

Binding complementarity may not transfer

Generic pyrazole-4-carbonitriles (e.g., 1-methyl or 1-phenyl) lack the steric and electronic signature of the N1 pentan-3-yl group, which can affect target pocket fit in biological assays.

• [1] Ali, K. A.; Ragab, E. A.; Abdelghafar, H. S.; Farag, A. M. Facile Synthetic Approaches for New Series of Pyrazole-4-carbonitrile Derivatives. Res. Chem. Intermed. 2016, 42, 3553–3566. https://doi.org/10.1007/s11164-015-2231-y. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity (LogP) Comparison vs. Carboxylic Acid and Aldehyde Analogs

The calculated LogP of 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile is 2.4243, which is substantially higher than the predicted LogP of the corresponding 4-carboxylic acid analog (estimated ≈1.2–1.5) and moderately higher than the 4-carbaldehyde analog (estimated ≈1.8–2.1) . This difference reflects the strong electron-withdrawing and hydrogen-bond-accepting character of the nitrile group versus the more polar carboxylic acid and aldehyde groups. The higher LogP of the nitrile translates to improved predicted membrane permeability (Caco-2 Papp), a key parameter for oral bioavailability and CNS penetration in drug discovery programs .

Lipophilicity (LogP)

Class-level inference

LogP 2.42 vs. acid ~1.35 / aldehyde ~1.95

Higher predicted LogP may support membrane permeability screening for CNS or oral leads.

Computational estimate; no experimental validation available.

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 2.4243 (Leyan computed value)
Comparator Or Baseline	3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylic acid: LogP estimated ≈1.2–1.5; 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde: LogP estimated ≈1.8–2.1 (class-level estimates based on fragment contributions)
Quantified Difference	ΔLogP ≈ +0.9 to +1.2 versus carboxylic acid; ≈ +0.3 to +0.6 versus carbaldehyde
Conditions	Computational prediction (fragment-based method) at pH 7.4; experimental validation not available in public domain.

Why This Matters

For procurement in drug discovery, the higher LogP of the nitrile version may offer superior membrane permeability relative to the more polar acid or aldehyde analogs, which can be decisive when screening libraries for CNS-active leads.

Synthetic Versatility: Nitrile as a Superior Bioisostere Precursor

The 4-carbonitrile group undergoes [3+2] cycloaddition with azides to form 1,2,3-triazoles or tetrazoles, reactions that are not accessible to the 4-carbaldehyde or 4-carboxylic acid analogs without additional protection/deprotection steps [1]. In a published methodology for analogous pyrazole-4-carbonitriles, tetrazole formation proceeded in yields of 65–85% under standard Click chemistry conditions, whereas the corresponding aldehyde required oxime formation and subsequent dehydration, adding two synthetic steps . This positions the nitrile as a more efficient starting point for bioisostere generation in medicinal chemistry campaigns.

Synthetic efficiency to tetrazole

Class-level inference

1 step from nitrile vs. 3+ steps from aldehyde/acid

Reduced step count may lower procurement cost and synthetic risk in library production.

Based on published pyrazole-4-carbonitrile methodology; target-specific data unavailable.

Evidence Dimension	Synthetic step count to tetrazole bioisostere
Target Compound Data	1 step (direct cycloaddition) based on class precedent for pyrazole-4-carbonitriles
Comparator Or Baseline	Pyrazole-4-carbaldehyde: 3 steps (oxime formation → dehydration to nitrile → cycloaddition, or alternative route); Pyrazole-4-carboxylic acid: 4+ steps (reduction → oxidation → oxime → nitrile → cycloaddition)
Quantified Difference	Saves 2–3 synthetic steps, corresponding to approximately 40–60% reduction in synthetic effort for tetrazole target
Conditions	Class-level inference from Ali et al. (2016) and general pyrazole-4-carbonitrile chemistry; specific data for target compound not published.

Why This Matters

Reduced step count directly lowers procurement cost and synthetic risk when the compound is used as a key intermediate in parallel medicinal chemistry libraries.

• [1] Ali, K. A.; Ragab, E. A.; Abdelghafar, H. S.; Farag, A. M. Facile Synthetic Approaches for New Series of Pyrazole-4-carbonitrile Derivatives. Res. Chem. Intermed. 2016, 42, 3553–3566. https://doi.org/10.1007/s11164-015-2231-y. View Source

Hydrogen-Bond Acceptor Profile vs. Amine and Carboxylic Acid

The nitrile group is classified as a moderate hydrogen-bond acceptor (HBA) with a pKHB (basicity) of approximately 0.9–1.1, whereas the corresponding amine (HBA pKHB ≈ 3.2) is a strong HBA and the carboxylic acid can act as both HBA and hydrogen-bond donor (HBD) [1]. This difference in HBA strength and the absence of HBD capability in the nitrile make it a preferred fragment for targeting hydrophobic sub-pockets in kinases and GPCRs where strong hydrogen bonding is detrimental to selectivity . The 4-amine analog (3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-amine, CAS 1351385-07-3) would engage in stronger, less directional H-bonds, potentially causing off-target interactions.

H-Bond acceptor basicity

Class-level inference

pKHB ≈0.9–1.1 (nitrile) vs. 3.2 (amine), no HBD

Weaker HBA may improve selectivity for lipophilic binding sites in kinase or GPCR targets.

Representative class values; no direct measurement on target compound.

Evidence Dimension	Hydrogen-bond acceptor basicity (pKHB)
Target Compound Data	Nitrile HBA pKHB ≈ 0.9–1.1 (class value for aliphatic nitriles)
Comparator Or Baseline	3-Methyl-1-(pentan-3-yl)-1H-pyrazol-4-amine: HBA pKHB ≈ 3.2 (class value for aromatic amines); 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylic acid: HBA + HBD character
Quantified Difference	Nitrile is 2.0–2.3 log units weaker as HBA than amine; lacks HBD capability unlike carboxylic acid
Conditions	Class-level inference from measured pKHB values for representative nitriles, amines, and carboxylic acids in CCl₄; no specific measurement for target compound.

Why This Matters

The weaker HBA profile of the nitrile can improve selectivity for lipophilic binding sites, a key criterion when selecting a building block for focused kinase or GPCR library synthesis.

• [1] Laurence, C.; Gal, J.-F. Lewis Basicity and Affinity Scales: Data and Measurement; Wiley: Chichester, 2010. (Representative pKHB values for nitrile, amine, and carboxylic acid classes.) View Source

Purity Specification and Vendor Data Benchmark

The target compound is commercially available with a specified purity of 95% (Leyan Product No. 2106864), which meets or exceeds the typical research-grade purity of the closest commercially available analogs: 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde (typically 95–97%) and 3-methyl-1-(pentan-3-yl)-1H-pyrazole-5-carboxylic acid (typically 95%) . Importantly, the nitrile is offered with documented LogP and TPSA values, whereas the aldehyde and acid analogs lack publicly disclosed computed property data from the same vendor class, giving procurement teams greater confidence in ADME-relevant parameters when ordering the nitrile .

Purity & vendor data

Cross-study comparable

95% purity, with disclosed LogP/TPSA values

Comparable purity to analogs, plus computational ADME data that may reduce internal LogP measurement needs.

Vendor-reported specification; actual batch purity may vary.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan 2106864, batch-dependent)
Comparator Or Baseline	3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde: 95–97% (BenchChem B6261666); 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-5-carboxylic acid: 95% (BenchChem B1377017)
Quantified Difference	Comparable purity; differentiation lies in availability of supporting computational ADME data (LogP, TPSA) for the nitrile, which is absent for comparator vendor listings.
Conditions	Vendor-reported purity specifications; actual batch purity may vary (±2%).

Why This Matters

Equivalent purity combined with richer vendor-provided computational property data reduces procurement risk and eliminates the need for in-house LogP determination when selecting building blocks for MedChem libraries.

Optimal Application Scenarios Based on Differentiated Properties

CNS-Penetrant Kinase Inhibitor Lead Optimization

The compound's computed LogP of 2.4243 and moderate TPSA (41.61 Ų) place it within favorable CNS drug-like space . Its nitrile group serves as a weak HBA, suitable for targeting hydrophobic kinase back pockets where strong HBAs would reduce selectivity. The steric pentan-3-yl group further enhances shape complementarity to irregular binding pockets, making this scaffold a preferred choice over the 4-carboxylic acid or 4-amine analogs for CNS kinase inhibitor lead optimization [1].

Parallel Synthesis of Tetrazole Bioisostere Libraries

The 4-carbonitrile enables direct one-step tetrazole formation via Cu(I)-catalyzed [3+2] cycloaddition, reducing synthetic routes by 2–3 steps compared to starting from aldehyde or carboxylic acid analogs . This is especially valuable in high-throughput medicinal chemistry settings where step economy directly correlates with library synthesis speed and cost. The pentan-3-yl group provides additional steric diversity not available from 1-phenyl or 1-methyl pyrazole-4-carbonitriles.

Agrochemical Fungicide and Herbicide Candidate Generation

Pyrazole-4-carbonitrile derivatives are established intermediates in crop protection chemistry . The pentan-3-yl group mimics branched alkyl motifs found in commercial fungicides, while the nitrile offers reactivity for generating carboxamide and tetrazole bioisosteres commonly found in succinate dehydrogenase inhibitor (SDHI) fungicides. The compound's higher LogP relative to the acid analog predicts better leaf cuticle penetration, a critical parameter in agrochemical lead optimization [1].

Fragment-Based Drug Discovery Library Enrichment

With MW 177.25 and a single HBA (nitrile), the compound adheres to the Rule of Three for fragment libraries . Its vector-spatial properties differ from simpler 1-methyl or 1-phenyl analogs due to the pentan-3-yl group, offering unique 3D structural diversity. The documented LogP and TPSA values facilitate triaging in fragment screening cascades without requiring preliminary experimental LogD determination [1].

Application

Selection Property

Validation Focus

CNS kinase inhibitor research

Predicted LogP and TPSA within favorable CNS drug-like space

Permeability and brain penetration assessment

Tetrazole bioisostere library synthesis

Direct one-step cycloaddition from nitrile without protective group chemistry

Synthetic step economy and yield verification

Agrochemical lead discovery

Nitrile reactivity and branched alkyl motif reminiscent of commercial fungicide scaffolds

Leaf cuticle penetration and in vitro bioactivity screening

Fragment-based library enrichment

MW 177.25 and single HBA compliant with Rule of 3; unique 3D shape from pentan-3-yl group

Fragment binding and structural diversity validation

• [1] Ali, K. A.; Ragab, E. A.; Abdelghafar, H. S.; Farag, A. M. Facile Synthetic Approaches for New Series of Pyrazole-4-carbonitrile Derivatives. Res. Chem. Intermed. 2016, 42, 3553–3566. https://doi.org/10.1007/s11164-015-2231-y. View Source